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Compound of Interest

Compound Name: Cyanofenphos

Cat. No.: B1669378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the organophosphate

insecticide Cyanofenphos. The document details its chemical structure, physicochemical

properties, toxicological effects, and the methodologies used for its analysis. This guide is

intended to serve as a critical resource for researchers, scientists, and professionals in drug

development and environmental science.

Chemical Identity and Structure
Cyanofenphos, an organophosphorus insecticide, is chemically designated as 4-

[ethoxy(phenyl)phosphinothioyl]oxybenzonitrile.[1][2] It is recognized for its broad-spectrum

insecticidal activity, although its use has been discontinued in many regions.[2]

Table 1: Chemical Identification of Cyanofenphos
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Identifier Value

IUPAC Name

4-

[ethoxy(phenyl)phosphinothioyl]oxybenzonitrile[

1][2]

CAS Name
O-(4-cyanophenyl) O-ethyl

phenylphosphonothioate[2]

CAS Number 13067-93-1

Molecular Formula C₁₅H₁₄NO₂PS[3]

SMILES
CCOP(=S)

(C1=CC=CC=C1)OC2=CC=C(C=C2)C#N

InChIKey LRNJHZNPJSPMGK-UHFFFAOYSA-N[1]

Synonyms Surecide, CYP, OMS-870, S-4087, Surazon[4]

Physicochemical Properties
Cyanofenphos is a white crystalline solid under standard conditions.[2] Its solubility and other

physical properties are crucial for understanding its environmental fate and behavior.

Table 2: Physicochemical Properties of Cyanofenphos

Property Value

Molecular Weight 303.32 g/mol [3][4]

Melting Point 83 °C[2][4]

Boiling Point >100 °C (decomposes)[3]

Water Solubility 6 mg/L at 30 °C[4]

Vapor Pressure 1.32 x 10⁻⁵ mm Hg at 25 °C[4]

Density 1.26 g/cm³[3]

LogP (Octanol-Water Partition Coefficient) 4.29[2]
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Toxicological Profile and Mechanism of Action
The primary mechanism of toxicity for Cyanofenphos, like other organophosphate

insecticides, is the inhibition of the acetylcholinesterase (AChE) enzyme.[2] This leads to an

accumulation of the neurotransmitter acetylcholine in synaptic clefts, resulting in

overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Acetylcholinesterase Inhibition Pathway
The inhibition of AChE by organophosphates is a well-established pathway leading to acute

toxicity.
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Caption: Acetylcholinesterase inhibition by Cyanofenphos.

Potential Secondary Signaling Pathway: MAPK
Activation
Organophosphate pesticides have been shown to induce oxidative stress, which can, in turn,

activate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. This can lead to a

cascade of cellular responses, including inflammation and apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1669378?utm_src=pdf-body
https://www.researchgate.net/figure/The-signaling-pathway-of-organophosphorus-compounds-mediated-through-the-MAPK-family_fig3_351429258
https://www.benchchem.com/product/b1669378?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organophosphate Exposure
(e.g., Cyanofenphos)

Reactive Oxygen Species (ROS)
Generation (Oxidative Stress)

ASK1

Activates

JNK p38 MAPK

AP-1 Apoptosis

Inflammation

Click to download full resolution via product page

Caption: Potential MAPK signaling pathway activation by organophosphates.

Acute Toxicity
The acute toxicity of Cyanofenphos has been evaluated in various animal models.

Table 3: Acute Toxicity of Cyanofenphos
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Test Animal Route of Administration LD₅₀ (mg/kg)

Mouse Oral 46[4]

Mouse Subcutaneous 145[4]

Mouse Intraperitoneal 45[4]

Rat (male) Oral 60[4]

Rat (female) Oral 28.5[4]

Metabolism and Environmental Fate
Cyanofenphos is metabolized in organisms and degrades in the environment through various

pathways.

Metabolism
In vivo studies have shown that Cyanofenphos is rapidly absorbed, metabolized, and

excreted. The primary metabolic pathways include oxidation to its more toxic oxon analog

(cyanofenphos-oxon) and hydrolysis to p-cyanophenol. Further degradation can lead to

desethyl cyanofenphos-oxon.

Environmental Fate
Cyanofenphos is relatively persistent in soil. In aqueous environments, it undergoes

photodegradation when exposed to sunlight, with a half-life of approximately 50 days. The main

photodegradation products are cyanofenphos-oxon and p-cyanophenol.

Experimental Protocols
Acute Oral Toxicity Testing (Adapted from OECD
Guideline 423)
This protocol outlines the general procedure for determining the acute oral toxicity of a

chemical.
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Caption: Workflow for acute oral toxicity testing.

Methodology:
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Animal Selection: Healthy, young adult female rats are typically used.

Acclimatization: Animals are acclimatized to the laboratory conditions for at least five days.

Fasting: Animals are fasted overnight prior to dosing, with access to water ad libitum.

Dosing: The test substance is administered in a single dose via oral gavage. A stepwise

procedure is used, starting with a dose expected to produce some signs of toxicity.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for up to 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Analytical Methodology: QuEChERS Sample Preparation
and GC-MS/MS Analysis
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for the analysis of pesticide residues in food and environmental

samples.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Homogenize Sample
(e.g., fruit, vegetable)

2. Add Acetonitrile and
Extraction Salts (MgSO₄, NaCl)

3. Shake Vigorously and
Centrifuge

4. Collect Acetonitrile
Supernatant

5. Dispersive SPE Cleanup
(Add MgSO₄, PSA)

6. Vortex and Centrifuge

7. Collect Final Extract for Analysis

8. Analyze by GC-MS/MS or LC-MS/MS
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Caption: QuEChERS sample preparation workflow.

GC-MS/MS Parameters (General):
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Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

Injection: Splitless injection.

Carrier Gas: Helium.

Temperature Program: A temperature gradient is used to separate the analytes.

Mass Spectrometer: Operated in Multiple Reaction Monitoring (MRM) mode for high

selectivity and sensitivity.

Conclusion
This technical guide provides a detailed overview of Cyanofenphos, covering its chemical and

physical properties, toxicological mechanisms, and analytical methodologies. The provided

data and protocols are intended to be a valuable resource for professionals in relevant

scientific fields. Further research into the specific molecular interactions of Cyanofenphos and

its metabolites with biological systems will continue to enhance our understanding of its

toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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